Cas no 1003-73-2 (3-methylpyridin-1-ium-1-olate)

3-methylpyridin-1-ium-1-olate Properties

Names and Identifiers

• 3-Picoline-N-oxide
• 3-Picoline N-oxide
• 3-methylpyridine 1-oxide
• PicolineNoxide
• 3-Methylpyrine-N-Oxide
• 3-Methylpyridine N-oxide
• 3-methylpyridine n oxide
• 3-Methylpyridine-N-oxide
• 3-Picoline 1-Oxide
• 3-methyl-pyridine 1-oxide
• 3-picoline-oxide
• B-Picoline-N-oxide
• NSC 18254
• β-Picoline Oxide
• β-Picoline 1-oxide
• beta-Picoline 1-oxide
• BETA-PICOLINE-N-OXIDE
• 3-Picoline, 1-oxide
• 3-methylpyridin-1-ium-1-olate
• MFCD00006203
• BB 0220378
• P0419
• DTXSID3037258
• F0001-0038
• NSC-18254
• UNII-YA9Q5YUG2M
• NSC18254
• A800184
• 3-methyl-1-oxidanidyl-pyridin-1-ium
• .beta.-Picoline 1-oxide
• 3-methyl-1-oxidopyridin-1-ium
• DMGGLIWGZFZLIY-UHFFFAOYSA-N
• AKOS004904002
• EN300-21618
• 3-Picoline-N- oxide
• SCHEMBL303789
• SY020469
• .beta.-Picoline N-oxide
• AI3-60113
• EINECS 213-714-4
• W-108965
• 1003-73-2
• YA9Q5YUG2M
• beta-Picoline N-oxide
• 3-Methylpyridine1-oxide
• STR00249
• NS00042743
• InChI=1/C6H7NO/c1-6-3-2-4-7(8)5-6/h2-5H,1H
• 3-Methylpyridine N-oxide, 98%
• 3-Methylpyridine-1-oxide
• AM81288
• AC-907/34117036
• Pyridine, 3-methyl-, 1-oxide
• PYRIDINE, 3-METHYL-1-OXIDE
• FT-0622935
• 3-Picoline-N-oxide,95%
• 3-Picoline 1-oxide
• beta-Picoline-N-oxide
• DB-016019
• 3-Methylpyridine 1-oxide
• pyridine, 1-oxide, 3-methyl-
• 3-Picoline N-Oxide
• 3-PICOLINE-N-OXIDE
• +Expand

• MDL： MFCD00006203
• InChIKey： DMGGLIWGZFZLIY-UHFFFAOYSA-N
• Inchi： 1S/C6H7NO/c1-6-3-2-4-7(8)5-6/h2-5H,1H3
• SMILES： [O-][N+]1C=CC=C(C)C=1
• BRN： 106327

Computed Properties

• Exact Mass: 109.052764g/mol
• Surface Charge: 0
• XLogP3: 0.2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 109.052764g/mol
• Monoisotopic Mass: 109.052764g/mol
• Topological Polar Surface Area: 25.5Ų
• Heavy Atom Count: 8
• Complexity: 74.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.42350
• PSA: 25.46000
• Refractive Index: 1.5444 (estimate)
• Water Partition Coefficient: dissolution
• Boiling Point: 150°C/15mmHg(lit.)
• Melting Point: 37.0 to 41.0 deg-C
• Flash Point: 143 ºC
• Solubility: >2000g/l
• Color/Form: White to Yellow Solid
• Solubility: dissolve in water
• Sensitiveness: Hygroscopic
• Density: 1.13

3-methylpyridin-1-ium-1-olate Security Information

• Symbol: GHS07
• RTECS：UT5799000
• WGK Germany：1
• Safety Term：S24/25
• Safety Instruction： S26-S37/39-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： R36/37/38
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：3-10

3-methylpyridin-1-ium-1-olate Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Pesticide Chemicals Pesticides Pesticides
• Pesticide Chemicals Pesticide Intermediates